N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C11H9Cl3N2O2S/c12-6-3-8(14)9(4-7(6)13)18-5-10(17)16-11-15-1-2-19-11/h3-4H,1-2,5H2,(H,15,16,17)
• InChI Key: BIICHIDOZWGEFV-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C11H9Cl3N2O2S
• Molecular Weight: 339.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,4,5-trichlorophenoxy)acetamide involves intricate chemical reactions, as highlighted by studies on related acetamide derivatives. These processes often employ condensation reactions catalyzed by carbodiimide, utilizing intermediates such as chlorophenyl and thiadiazole derivatives to form the desired acetamide structures (Huicheng Wang et al., 2010); (P. Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of related acetamide compounds has been elucidated through various spectroscopic techniques, including IR, NMR, and X-ray crystallography. These studies reveal the spatial arrangement of atoms and the molecular geometry, providing insights into the compound's chemical behavior and reactivity (N. Boechat et al., 2011).

Chemical Reactions and Properties

Acetamide derivatives, similar to the compound of interest, participate in a range of chemical reactions, demonstrating their reactivity and functional versatility. These reactions are crucial for further modifications and applications of these compounds in various fields (D. Ismailova et al., 2014).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as solubility, melting point, and crystalline structure, are determined through experimental studies. These properties are essential for understanding the compound's stability and suitability for different applications (K. Saravanan et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, acidity (pKa values), and coordination ability of acetamide derivatives, have been explored through theoretical and experimental approaches. Such studies provide valuable information on the compound's behavior in chemical reactions and potential for binding with other molecules (S. Kumar & MisraNeeraj, 2014); (M. Duran & M. Canbaz, 2013).